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Compound of Interest

Compound Name: 1-Buten-1-ol

Cat. No.: B13825993 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemicals is paramount. This guide provides essential safety and logistical information for 1-
Buten-1-ol, focusing on personal protective equipment (PPE), operational protocols, and

disposal plans. While a specific Safety Data Sheet (SDS) for 1-Buten-1-ol (CAS No. 56640-69-

8) is not readily available in public databases, this document compiles information based on its

chemical properties and data from its close isomer, 3-Buten-1-ol (CAS No. 627-27-0), to ensure

the highest safety standards.

Immediate Safety and Hazard Information
1-Buten-1-ol is a flammable liquid and requires careful handling to prevent ignition. Based on

data for its isomer, 3-Buten-1-ol, it is also expected to cause skin and serious eye irritation, and

may cause respiratory irritation.[1] Adherence to proper safety protocols is crucial to mitigate

these risks.

Key Hazard Statements for 3-Buten-1-ol (to be considered for 1-Buten-1-ol):

H226: Flammable liquid and vapor.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE) and Exposure
Data
The following table summarizes the recommended personal protective equipment and

available quantitative data for handling butenol isomers. This information is critical for

minimizing exposure and ensuring personal safety.

Data Point Recommendation/Value

Eye Protection Chemical safety goggles or face shield.

Hand Protection Neoprene or nitrile rubber gloves.

Skin and Body Protection
Lab coat, closed-toe shoes, and appropriate

chemical-resistant clothing.

Respiratory Protection
Use in a well-ventilated area or with a NIOSH-

certified organic vapor respirator.

Flash Point (3-Buten-1-ol) 33 °C (91.4 °F) - closed cup[1]

Boiling Point (3-Buten-1-ol) 112-114 °C[1]

Density (3-Buten-1-ol) 0.838 g/mL at 25 °C[1]

Experimental Protocols: Safe Handling and Disposal
Handling Protocol:

Ventilation: Always handle 1-Buten-1-ol in a well-ventilated area, preferably within a certified

chemical fume hood.

Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and

hot surfaces. Use spark-proof tools and explosion-proof equipment.[2]

Personal Protective Equipment: Before handling, don the appropriate PPE as detailed in the

table above.
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Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[2]

Storage Protocol:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

Incompatibilities: Store away from strong oxidizing agents, strong acids, acid chlorides, and

acid anhydrides.[3]

Temperature: Store at the recommended storage temperature to minimize vaporization.

Disposal Plan:

Waste Classification: 1-Buten-1-ol waste is considered hazardous. Do not dispose of it

down the drain or in regular trash.[2]

Liquid Waste: Collect liquid waste in a designated, properly labeled, and sealed container.

Solid Waste: Contaminated materials such as gloves and absorbent pads should be

collected in a separate, labeled hazardous waste container.

Disposal Method: Dispose of all waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations. Incineration is often the preferred

method for flammable organic compounds.[2]

Visualizing Safe Practices
To further clarify the procedural steps for handling 1-Buten-1-ol, the following diagrams

illustrate the recommended workflow for safe handling and emergency spill response.
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Spill Occurs
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Clean Up Spill Wearing Full PPE

Dispose of Waste as Hazardous
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13825993#personal-protective-equipment-for-
handling-1-buten-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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